Cas no 851904-80-8 (1-(Biphenyl-4-yl)-3-propylthiourea)

• Product Name: 1-(Biphenyl-4-yl)-3-propylthiourea
• CAS No: 851904-80-8
• MF: C₁₆H₁₈N₂S
• MW: 270.392522335052
• MDL: MFCD06388417
• CID: 832691
• PubChem ID: 2532274
• Update Time: 2025-05-26

1-(Biphenyl-4-yl)-3-propylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(biphenyl-4-yl)-3-propylthiourea
• N-[1,1'-Biphenyl]-4-yl-N'-propylthiourea
• 1-(4-Biphenylyl)-3-propylthioure
• 1-aMino-3-Methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one
• 1-{[1,1'-biphenyl]-4-yl}-3-propylthiourea
• 1-([1,1'-biphenyl]-4-yl)-3-propylthiourea
• Z45805506
• N-[1,1′-Biphenyl]-4-yl-N′-propylthiourea (ACI)
• Urea, 1-(4-biphenylyl)-3-propyl-2-thio- (4CI)
• 1-(4-Phenylphenyl)-3-propylthiourea
• AKOS034376917
• CS-14011
• CS-B0271
• DB-362965
• 851904-80-8
• 1-(Biphenyl-4-yl)-3-propylthiourea

• MDL： MFCD06388417
• Inchi： 1S/C16H18N2S/c1-2-12-17-16(19)18-15-10-8-14(9-11-15)13-6-4-3-5-7-13/h3-11H,2,12H2,1H3,(H2,17,18,19)
• InChI Key： NHXKPBRAGNLSHJ-UHFFFAOYSA-N
• SMILES： S=C(NCCC)NC1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 270.11906976g/mol
• Monoisotopic Mass: 270.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 56.2

Additional information on 1-(Biphenyl-4-yl)-3-propylthiourea

1-(Biphenyl-4-yl)-3-propylthiourea: A Comprehensive Overview

1-(Biphenyl-4-yl)-3-propylthiourea (CAS No: 851904-80-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has been extensively studied for its potential applications in drug discovery, catalysis, and advanced materials. The biphenyl moiety and thiourea functional group play pivotal roles in its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1-(biphenyl-4-yl)-3-propylthiourea, allowing researchers to explore its properties in greater depth. The biphenyl group, known for its aromatic stability and electronic properties, enhances the compound's ability to participate in various chemical reactions. Meanwhile, the thiourea group introduces nucleophilic character and potential for hydrogen bonding, making it a valuable component in designing bioactive molecules.

One of the most promising applications of 1-(biphenyl-4-yl)-3-propylthiourea lies in its role as a catalyst in organic synthesis. Studies have demonstrated that this compound can facilitate various reactions, including Michael additions and cyclopropanations, with high efficiency and selectivity. Its ability to act as a chiral catalyst has opened new avenues for asymmetric synthesis, a critical area in pharmaceutical development.

In the realm of pharmacology, 1-(biphenyl-4-yl)-3-propylthiourea has shown potential as a lead compound for developing new drug entities. Research indicates that it exhibits moderate activity against certain enzymes and receptors, suggesting its role in therapeutic interventions. Furthermore, its structural flexibility allows for further modification to enhance bioavailability and efficacy.

The material science community has also taken interest in this compound due to its potential as a building block for advanced materials. Its ability to form stable complexes with metal ions makes it a candidate for designing coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

Recent studies have focused on the electronic properties of 1-(biphenyl-4-yl)-3-propylthiourea, particularly its role in organic electronics. Researchers have explored its use as a component in organic semiconductors and light-emitting diodes (OLEDs), where its aromaticity and conjugation contribute to desirable electronic characteristics.

In conclusion, 1-(biphenyl-4-yl)-3-propylthiourea (CAS No: 851904-80-8) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique structure, coupled with recent research advancements, positions it as a key player in future innovations. As ongoing studies continue to unravel its capabilities, this compound is poised to make significant contributions to science and technology.